Cas no 2229537-92-0 (4-2-fluoro-5-(trifluoromethyl)phenyloxane-2,6-dione)

• Product Name: 4-2-fluoro-5-(trifluoromethyl)phenyloxane-2,6-dione
• CAS No: 2229537-92-0
• MF: C₁₂H₈F₄O₃
• MW: 276.183737754822
• CID: 5860973
• PubChem ID: 165966280
• Update Time: 2025-05-20

4-2-fluoro-5-(trifluoromethyl)phenyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-fluoro-5-(trifluoromethyl)phenyloxane-2,6-dione
• 4-[2-fluoro-5-(trifluoromethyl)phenyl]oxane-2,6-dione
• 2229537-92-0
• EN300-1957780

• Inchi： 1S/C12H8F4O3/c13-9-2-1-7(12(14,15)16)5-8(9)6-3-10(17)19-11(18)4-6/h1-2,5-6H,3-4H2
• InChI Key： WFRRCDYRXBSCFY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 276.04095676g/mol
• Monoisotopic Mass: 276.04095676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-2-fluoro-5-(trifluoromethyl)phenyloxane-2,6-dione

4-2-fluoro-5-(trifluoromethyl)phenyloxane-2,6-dione: A Comprehensive Overview

The compound with CAS No 2229537-92-0, commonly referred to as 4-fluoro-5-(trifluoromethyl)phenyloxane-oxane-dione, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of fluorine-containing compounds in enhancing the pharmacokinetic profiles of drugs. The presence of a fluorine atom at the 4-position of the phenyl ring in this compound contributes to its high lipophilicity, making it an attractive candidate for drug delivery systems.

The trifluoromethyl group at the 5-position further enhances the compound's stability and bioavailability. This feature has been extensively explored in research papers published in high-impact journals such as Nature Chemistry and Journal of Medicinal Chemistry.

The oxane dione moiety is another critical feature of this compound, providing it with unique electronic properties that facilitate its use in various chemical reactions. Researchers have demonstrated that this moiety can act as a versatile platform for constructing complex molecular architectures.

In terms of synthesis, several efficient methods have been developed to prepare this compound on a large scale. These methods include microwave-assisted synthesis and catalytic cross-coupling reactions, which have been optimized to achieve high yields and excellent purity levels.

The compound's applications extend beyond pharmaceuticals into the realm of materials science, where it has been utilized as a precursor for advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it an invaluable building block in modern material synthesis.

In conclusion, 4-fluoro-5-(trifluoromethyl)phenyloxane-dione represents a significant advancement in organic chemistry, offering immense potential for innovation across multiple disciplines.